Cas no 872843-73-7 (N,N-diethyl-2-(3-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• CAS No: 872843-73-7
• MF: C₂₅H₂₈N₄O₅
• MW: 464.513626098633
• CID: 5923641
• PubChem ID: 4526837
• Update Time: 2025-07-01

N,N-diethyl-2-(3-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[3-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoacetyl]indol-1-yl]acetamide
• N,N-diethyl-2-(3-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide
• F2001-0047
• AKOS024619075
• 872843-73-7
• N,N-diethyl-2-(3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoacetyl}-1H-indol-1-yl)acetamide
• N,N-diethyl-2-(3-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide

• Inchi： 1S/C25H28N4O5/c1-3-26(4-2)22(30)17-29-16-19(18-8-5-6-9-20(18)29)23(31)25(33)28-13-11-27(12-14-28)24(32)21-10-7-15-34-21/h5-10,15-16H,3-4,11-14,17H2,1-2H3
• InChI Key： INIJXYQBKNNPBK-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(C(C(N2CCN(C(C3=CC=CO3)=O)CC2)=O)=O)=C1

Computed Properties

• Exact Mass: 464.20597001g/mol
• Monoisotopic Mass: 464.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.1Ų

Additional information on N,N-diethyl-2-(3-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide

N,N-Diethyl-2-(3-{2-[4-(Furan-2-carbonyl)piperazin-1-yl]-2-oxoacetyl}-1H-indol-1-yl)acetamide: A Comprehensive Overview

N,N-diethyl-2-(3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoacetyl}-1H-indol-1-yl)acetamide (CAS No. 872843-73-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, DEPIA, is characterized by its intricate molecular structure, which includes a piperazine ring, a furan moiety, and an indole core. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

The indole core is a well-known scaffold in medicinal chemistry, often found in various bioactive compounds with diverse biological activities. The presence of the furan ring and the piperazine moiety further enhances the compound's structural complexity and functional diversity. The furan ring, in particular, is known for its ability to participate in hydrogen bonding and π–π interactions, which can influence the compound's binding affinity to biological targets.

Recent studies have focused on the potential of DEPIA as a modulator of various biological pathways. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. The ability of DEPIA to modulate GPCR activity has been explored in several preclinical studies, with promising results suggesting its potential as a therapeutic agent for conditions such as chronic pain and neurodegenerative disorders.

In addition to its GPCR modulation properties, DEPIA has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many diseases, including arthritis, inflammatory bowel disease (IBD), and certain types of cancer. Preclinical studies have shown that DEPIA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that DEPIA may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of DEPIA have also been studied extensively. Its molecular structure allows for good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for development as an oral medication. Preclinical studies have demonstrated that DEPIA exhibits good plasma stability and low toxicity, further supporting its potential as a drug candidate.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. While DEPIA is still in the early stages of clinical evaluation, preliminary data from phase I trials have shown promising results. These trials have focused on assessing the safety and tolerability of DEPIA in healthy volunteers and patients with specific conditions. The results have indicated that DEPIA is generally well-tolerated with no significant adverse effects reported at therapeutic doses.

Furthermore, ongoing research is exploring the potential synergistic effects of DEPIA when used in combination with other therapeutic agents. For example, studies have shown that combining DEPIA with nonsteroidal anti-inflammatory drugs (NSAIDs) can enhance anti-inflammatory effects while reducing the risk of side effects associated with high doses of NSAIDs alone. This combinatorial approach holds promise for developing more effective treatment regimens for inflammatory diseases.

In conclusion, N,N-diethyl-2-(3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoacetyl}-1H-indol-1-yl)acetamide (CAS No. 872843-73-7) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that additional insights into its mechanisms of action and therapeutic potential will be uncovered, potentially leading to new treatments for various diseases.